Cas no 2228631-81-8 (1-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)cyclopropan-1-ol)

• Product Name: 1-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)cyclopropan-1-ol
• CAS No: 2228631-81-8
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 5778782
• PubChem ID: 165713291
• Update Time: 2025-05-22

1-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)cyclopropan-1-ol
• EN300-1993228
• 2228631-81-8
• 1-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)cyclopropan-1-ol

• Inchi： 1S/C10H10ClN3O/c11-8-7-6(3-10(15)1-2-10)4-12-9(7)14-5-13-8/h4-5,15H,1-3H2,(H,12,13,14)
• InChI Key： YZDWXYVHCIHLHP-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2CC1(CC1)O

Computed Properties

• Exact Mass: 223.0512396g/mol
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.8Ų

Additional information on 1-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)cyclopropan-1-ol

Compound CAS No 2228631-81-8: 1-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)cyclopropan-1-ol

The compound with CAS No 2228631-81-8, known as 1-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)cyclopropan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrrolopyrimidine moiety. The presence of a chlorine substituent further enhances its chemical properties, making it a promising candidate for various applications in drug discovery and development.

Pyrrolopyrimidine is a heterocyclic compound that has been extensively studied due to its potential as a scaffold for bioactive molecules. The chloro-substituted pyrrolopyrimidine in this compound adds an additional layer of complexity and functionality, enabling it to interact with biological targets in novel ways. Recent studies have highlighted the importance of such heterocyclic systems in modulating enzyme activity and receptor binding, making them valuable tools in the design of therapeutic agents.

The cyclopropane ring in this compound is another key structural feature. Cyclopropane moieties are known for their strained geometry, which can impart unique electronic and steric properties to the molecule. This strain can be harnessed to create molecules with enhanced stability or reactivity, depending on the context. In this case, the cyclopropane ring is attached to a hydroxyl group (-OH), forming a cyclopropanol structure. This functional group is versatile and can participate in various chemical reactions, including hydrogen bonding and nucleophilic attacks.

Recent advancements in synthetic chemistry have enabled the efficient construction of complex molecules like 1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)cyclopropanol. Researchers have employed innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process. These techniques not only improve yield but also reduce reaction times, making large-scale synthesis more feasible.

The biological activity of this compound has been explored in several studies. Early experiments have demonstrated its potential as an inhibitor of key enzymes involved in cellular signaling pathways. For instance, it has shown promise as an antagonist of certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of conditions such as hypertension and neurodegenerative diseases.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies suggest that the chloro-substituted pyrrolopyrimidine moiety plays a pivotal role in stabilizing interactions within the active site of the enzyme or receptor. The cyclopropane ring contributes to the overall rigidity of the molecule, enhancing its ability to adopt specific conformations necessary for binding.

One area where this compound holds particular promise is in the development of antiviral agents. Emerging research indicates that it may inhibit viral replication by targeting essential viral proteins or enzymes. Given the increasing threat posed by viral pathogens such as influenza and coronaviruses, compounds like this could play a crucial role in future antiviral therapies.

In addition to its therapeutic potential, this compound has also been investigated for its role in chemical biology studies. By modifying its structure slightly, researchers can probe how changes in molecular architecture affect bioactivity. Such studies are invaluable for understanding structure-function relationships and guiding rational drug design efforts.

The synthesis of 1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-y}l methyl)cyclopropanol involves multiple steps requiring precise control over reaction conditions. Key steps include the formation of the pyrrolopyrimidine ring system through cyclization reactions and subsequent functionalization to introduce the chloro substituent and cyclopropane moiety.

Despite its complexity, this compound's synthesis has been optimized through iterative experimentation and application of green chemistry principles. Techniques such as solvent-free reactions and use of recyclable catalysts have been employed to minimize environmental impact while maintaining high yields.

In conclusion, CAS No 2228631-81-8 represents a cutting-edge molecule with significant potential across multiple fields within chemistry and biology. Its unique structure combines functional groups that confer both versatility and specificity, making it an attractive candidate for further research and development.